Cas no 84100-59-4 (5-chloro-2-methyl-1-phenyl-1H-benzimidazole)
84100-59-4 structure
Product Name:5-chloro-2-methyl-1-phenyl-1H-benzimidazole
CAS No:84100-59-4
MF:C14H11ClN2
MW:242.703541994095
CID:861580
PubChem ID:97024
Update Time:2025-04-19
5-chloro-2-methyl-1-phenyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-methyl-1-phenyl-1H-benzimidazole
- 5-chloro-2-methyl-1-phenylbenzimidazole
- SCHEMBL541394
- MLS000523736
- Benzimidazole, 5-chloro-2-methyl-1-phenyl-
- 84100-59-4
- EINECS 282-139-9
- CHEMBL1407958
- AKOS000546996
- 5-Chloro-2-methyl-1-phenyl-1H-benzoimidazole
- SMR000122809
- DTXSID60232986
- NSC97074
- NCGC00244982-01
- NS00038411
- TimTec1_007113
- HMS2378G20
- BDYHHBOQBZEHLL-UHFFFAOYSA-N
- NSC 97074
- HMS1554D07
- NSC-97074
-
- Inchi: 1S/C14H11ClN2/c1-10-16-13-9-11(15)7-8-14(13)17(10)12-5-3-2-4-6-12/h2-9H,1H3
- InChI Key: BDYHHBOQBZEHLL-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1
Computed Properties
- Exact Mass: 242.0610761g/mol
- Monoisotopic Mass: 242.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.8Ų
5-chloro-2-methyl-1-phenyl-1H-benzimidazole Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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